Cas no 259728-61-5 (1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-)

• Product Name: 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
• CAS No: 259728-61-5
• Molecular Formula: C₁₅H₁₂O₆
• Molecular Weight: 288.252184867859
• CID: 2838190

1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- Properties

Names and Identifiers

• 8-deoxyxanthoherquein
• 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
• 4,6,7,9-tetrahydroxy-8-methoxy-3-methylphenalen-1-one
• 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-1H-phenalen-1-one
• 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-phenalen-1-one
• 1H-Phenalen-1-one,3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
• Funalenone

• InChIKey： LHEJVMYQRYQFKB-UHFFFAOYSA-N
• Inchi： 1S/C15H12O6/c1-5-3-6(16)10-12-9(5)7(17)4-8(18)11(12)14(20)15(21-2)13(10)19/h3-4,17-20H,1-2H3
• SMILES： O(C)C1=C(C2C(C=C(C)C3=C(C=C(C(=C1O)C3=2)O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Heavy Atom Count: 21
• Complexity: 475
• XLogP3: 2.8
• Topological Polar Surface Area: 107

Experimental Properties

• Boiling Point: 605.1±55.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 234.1±25.0 °C
• Solubility: 氯仿：可溶； DMSO：可溶；甲醇：可溶
• Color/Form: No data available
• Density: 1.7±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones